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Compound of Interest

Compound Name: beta-Lipotropin (1-10) (porcine)
Cat. No.: B12324184
Get Quote

Introduction & Mechanistic Background

B-Lipotropin (1-10) is a porcine-derived, 10-amino acid fragment of the larger 90-amino acid
prohormone B-lipotropin (B-LPH), which is endogenously cleaved from pro-opiomelanocortin
(POMC) [1]. The C-terminal sequence of 3-LPH contains the primary structure of endogenous
morphine-like peptides, making it a critical focus in neuropharmacological and endocrinological
research [1].

When utilizing B-Lipotropin (1-10) for in vitro signaling assays or in vivo animal models,
maintaining the structural integrity of the peptide during reconstitution is paramount. Improper
handling, incorrect solvent selection, or poor storage conditions can lead to rapid hydrolysis,
aggregation, or loss of biological potency.

Physicochemical Properties & Sequence Analysis

Before reconstituting any peptide, a rigorous sequence analysis must dictate the solvent
choice. The sequence of (3-Lipotropin (1-10) is Glu-Leu-Ala-Gly-Ala-Pro-Pro-Glu-Pro-Ala
(ELAGAPPEPA) [2].

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12324184#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12324184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Causality of Solubility: The peptide contains two acidic Glutamic acid (GIu/E) residues and zero
basic residues (Arg, Lys, His). At a physiological pH, the carboxylic acid side chains of the Glu
residues are deprotonated, giving the peptide a net negative charge. Despite the presence of
several hydrophobic residues (Leu, Ala, Pro), the short chain length (10 amino acids) and the
strong polarity of the Glu residues render (-Lipotropin (1-10) highly soluble in aqueous
solutions without the strict need for basic buffers[2].

Table 1: Physicochemical Properties

Property Value

Sequence H-Glu-Leu-Ala-Gly-Ala-Pro-Pro-Glu-Pro-Ala-OH
Molecular Weight 951.03 g/mol

Chemical Formula Ca2H66N10015

Net Charge (Neutral pH) Negative (Acidic Peptide)

Table 2: Validated Solubility Profile

Maximum Recommended Application
Solvent . o

Solubility Sonication Context

240.0 mg/mL (39.56 ) Primary choice for
Ultrapure H20 Yes (if needed) ) )

mM) biological assays

=>90.0 mg/mL (89.01 ) High-concentration
DMSO Yes (if needed) )

mM) stock generation

Specialized non-

Ethanol (EtOH) >43.8 mg/mL No

aqueous formulations

Note: For a 1 mM stock solution using 1 mg of lyophilized peptide, add exactly 1.0515 mL of
your chosen solvent [1].

Self-Validating Reconstitution Protocol

Expertise & Trustworthiness: Peptides are inherently hygroscopic. Opening a cold vial exposes
the lyophilized powder to ambient humidity, causing rapid condensation and deliquescence
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(moisture absorption), which accelerates peptide degradation [3]. The following protocol is
designed as a self-validating system to prevent structural loss.

Step-by-Step Methodology:

o Temperature Equilibration: Remove the lyophilized B-Lipotropin (1-10) vial from -20°C
storage. Place it in a desiccator and allow it to equilibrate to room temperature for 30—-60
minutes [4].

o Validation Checkpoint: The vial exterior must be completely free of condensation before
opening.

» Centrifugation: Briefly centrifuge the vial at 3,000 x g for 10-15 seconds.

o Causality: Lyophilized powder often adheres to the cap during transit; centrifugation
ensures the entire mass is at the bottom, preventing material loss upon opening.

« Solvent Addition: Based on Table 2, select the appropriate sterile solvent (e.g., sterile
ultrapure water). Inject the solvent directly onto the sides of the vial to wash down any
adhering peptide.

» Solubilization: Gently swirl or invert the vial. Do not vortex vigorously, as excessive
mechanical shear can introduce microbubbles and promote aggregation. If the peptide does
not dissolve immediately, apply mild sonication in a water bath for 1-2 minutes [2].

 Visual Validation: Inspect the solution against a light source.

o Validation Checkpoint: The solution must be 100% clear and colorless. Particulates or
turbidity indicate incomplete solubilization. Because this is an acidic peptide, if turbidity
persists in water, adding a micro-drop of dilute basic buffer (e.g., 0.1 M NH4OH) will fully
deprotonate the Glu residues and force dissolution [4].

Storage Guidelines and Degradation Causality

Lyophilized peptides are highly stable, but once in solution, they become highly susceptible to
hydrolysis, oxidation, and microbial degradation [3].
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» Lyophilized Storage: Store at -20°C or -80°C in a tightly sealed container with desiccants.
Under these conditions, the peptide is stable for up to 3 years [2].

o Reconstituted Storage: The shelf-life of peptides in solution is drastically reduced.
Immediately divide the clear stock solution into single-use aliquots using low-protein-binding
microcentrifuge tubes. Store aliquots at -80°C [3].

o Causality of Freeze-Thaw Damage: Never subject the reconstituted peptide to repeated
freeze-thaw cycles. The physical stress of ice crystal formation and dissolution shears
peptide bonds and induces conformational degradation[3]. Aliquoting strictly enforces a "one-
thaw-per-vial" rule, ensuring the peptide used in your assay retains its specified biological
activity.

Workflow Visualization
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Lyophilized B-Lipotropin (1-10)

Storage: -20°C

Prevent condensation

Temperature Equilibration
Warm to RT in desiccator

Sequence analysis (Acidic)

Solvent Selection
H20 (40 mg/mL) or DMSO (90 mg/mL)

Solubilization

Reconstitution
Add solvent & gently swirl

Quality Control

Validation
Visual inspection for clarity

Clear solution achieved

Aliquoting
Divide into single-use vials

Avoid freeze-thaw degradation

Long-Term Storage
Store solutions at -80°C

Click to download full resolution via product page

Workflow for the reconstitution and storage of B-Lipotropin (1-10) to ensure peptide integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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